Cas no 2229565-79-9 (tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2229565-79-9
• MF: C₁₅H₂₂F₂N₂O₄
• MW: 332.342991352081
• CID: 6341585
• PubChem ID: 165640624
• Update Time: 2025-05-28

tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate
• tert-butyl N-[5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenyl]carbamate
• EN300-1897690
• 2229565-79-9

• Inchi： 1S/C15H22F2N2O4/c1-14(2,3)23-13(21)19-9-6-8(15(4,18)12(16)17)7-10(22-5)11(9)20/h6-7,12,20H,18H2,1-5H3,(H,19,21)
• InChI Key： KBZGKWULDFWFDK-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)O)OC)N)F

Computed Properties

• Exact Mass: 332.15476351g/mol
• Monoisotopic Mass: 332.15476351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2229565-79-9)

The compound tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate, identified by its CAS No. 2229565-79-9, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluoropropan-2-yl moiety and the hydroxy-methoxyphenylcarbamate group, make it a promising candidate for various applications. Researchers are particularly interested in its potential role as a building block for novel therapeutics, especially in the context of targeted drug delivery and enzyme inhibition.

In recent years, the demand for fluorinated compounds like tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to incorporate fluorine atoms into molecular frameworks to improve pharmacokinetic properties. The compound's CAS No. 2229565-79-9 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Additionally, its potential applications in cancer therapy and neurodegenerative diseases have sparked interest among biotech companies and academic institutions alike.

The synthesis of tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The presence of the tert-butyl group and the carbamate functionality adds complexity to its synthetic pathway, making it a subject of study for organic chemists. Recent advancements in green chemistry have also explored eco-friendly methods to produce such compounds, addressing the pharmaceutical industry's push toward sustainable practices.

From a regulatory perspective, CAS No. 2229565-79-9 is not classified as a hazardous material, which simplifies its handling and transportation in research settings. However, researchers must adhere to standard laboratory safety protocols when working with this compound. Its stability under various pH conditions and solubility in common organic solvents further enhance its utility in experimental workflows. These properties are often highlighted in user queries related to compound storage and handling guidelines.

The versatility of tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate extends beyond pharmaceuticals. It has been investigated as a potential intermediate in the development of agrochemicals and specialty chemicals. Its structural motifs are particularly valuable in designing molecules with specific biological activities, such as pest control agents or plant growth regulators. This broad applicability makes it a recurring topic in interdisciplinary research forums and industry conferences.

In conclusion, tert-butyl N-5-(2-amino-1,1-difluoropropan-2-yl)-2-hydroxy-3-methoxyphenylcarbamate (CAS No. 2229565-79-9) represents a fascinating intersection of chemistry and biology. Its unique properties and potential applications continue to drive innovation across multiple sectors. As research progresses, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics and industrial chemicals.